![molecular formula C8H5ClN2O B1463571 7-Chloro-1,6-naphthyridin-4(1H)-one CAS No. 952138-12-4](/img/structure/B1463571.png)
7-Chloro-1,6-naphthyridin-4(1H)-one
Overview
Description
7-Chloro-1,6-naphthyridin-4(1H)-one is a useful research compound. Its molecular formula is C8H5ClN2O and its molecular weight is 180.59 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Functionalization
Sequential Suzuki–Miyaura Cross-Couplings : 7-chloro-1,6-naphthyridin-4(1H)-one has been utilized in a practical synthesis process involving Suzuki–Miyaura cross-coupling reactions, providing a method for creating highly functionalized 1,6-naphthyridones (Montoir, Duflos, Bazin, & Tonnerre, 2014).
Synthesis of Anticancer Drug Intermediates : This compound is an important intermediate in synthesizing biologically active anticancer drugs. A study detailed an efficient synthesis method optimized for producing these intermediates, highlighting its role in pharmaceutical research (Zhang, Duan, Xiong, Zhuang, & Tang, 2019).
Efficient One-Pot Synthesis : It has been used in an efficient one-pot synthesis process for creating 3,7-disubstituted 1,6-naphthyridin-4(1H)-ones, employing regioselective palladium-catalyzed cross-coupling and SNAr reactions. This highlights its versatility in synthetic chemistry (Montoir, Duflos, Bazin, & Tonnerre, 2015).
Biological Applications
Inhibitors of Protein Tyrosine Kinases : Derivatives of this compound, specifically 7-substituted 3-(2,6-dichlorophenyl)-1,6-naphthyridin-2(1H)-ones, have been identified as potent inhibitors of protein tyrosine kinases. This application is significant in the context of cancer research, where such inhibitors can play a crucial role (Thompson et al., 2000).
Antitumor Activity : A study on microwave-assisted synthesis of pyrimido[4,5-b][1,6]naphthyridin-4(3H)-ones, derived from this compound, demonstrated significant antitumor activity. This suggests its potential in developing new cancer therapies (Insuasty et al., 2013).
Chemical Properties and Analysis
X-ray Crystallography : The compound has been analyzed using X-ray crystallography to understand its structure and potential pharmaceutical applications better. Such structural analysis is critical in developing new drugs and understanding molecular interactions (Guillon, Montoir, Marchivie, Duflos, & Bazin, 2017).
Ring Transformations and Tele‐Aminations : Research has also focused on its reactivity, such as in ring transformations and tele-aminations, providing insights into its chemical behavior and potential for further functionalization (Plas, Woźniak, & Veldhuizen, 2010).
Mechanism of Action
Target of Action
It is known that 1,6-naphthyridines, the class of compounds to which 7-chloro-1h-1,6-naphthyridin-4-one belongs, have a wide range of pharmacological activities, including anticancer, anti-human immunodeficiency virus (hiv), anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .
Mode of Action
The mode of action of 1,6-naphthyridines is generally related to their interaction with biological targets, leading to changes in cellular processes .
Biochemical Pathways
Given the broad range of activities associated with 1,6-naphthyridines, it can be inferred that multiple biochemical pathways could be impacted .
Result of Action
Given the broad range of activities associated with 1,6-naphthyridines, it can be inferred that the compound could have multiple effects at the molecular and cellular level .
Properties
IUPAC Name |
7-chloro-1H-1,6-naphthyridin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O/c9-8-3-6-5(4-11-8)7(12)1-2-10-6/h1-4H,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCXJMXCMHOCSSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=CC(=NC=C2C1=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20679454 | |
Record name | 7-Chloro-1,6-naphthyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20679454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
952138-12-4 | |
Record name | 7-Chloro-1,6-naphthyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20679454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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